Polyunsaturated Fatty Acid LC-MS Mixture

Description

This mixture contains various polyunsaturated fatty acids, including many important essential fatty acids. The mixture is supplied in an amber ampule in which the headspace has been purged with argon to prevent lipid oxidation. This product has been designed for direct use in LC-MS applications. The solution may be serially diluted for preparation of calibrators and QC standards and/or used directly as a system suitability standard or tuning standard. After opening, we recommend that the mixture be transferred immediately to a 1 ml glass screw cap vial, to prevent solvent evaporation, and stored at -20°C. The mixture should be discarded after multiple freeze/thaw cycles.The polyunsaturated fatty acids represented in this mixture are composed of 18-22 carbons and include many of the key ω-3 and ω-6 fatty acids. These compounds are either produced endogenously or found naturally in plants and marine organisms and most have significant biological roles as eicosanoid precursors. Some compounds have also demonstrated protective effects against inflammatory diseases, coronary heart disease, thrombosis, or ischemic brain injury.

Scientific Research Applications

Evolution and Biosynthesis in Chordates

Research on long-chain polyunsaturated fatty acids (LC-PUFAs) focuses on their biosynthesis and evolution in chordates. Studies highlight the role of enzymes like fatty acyl desaturases (Fads) and elongation of very long-chain fatty acid (Elovl) proteins in this process. Understanding the evolution of LC-PUFA biosynthetic pathways in chordates helps clarify physiological capacities in various vertebrate groups (Castro, Tocher, & Monroig, 2016).

Characterization of Oxidized Lipids

The oxidation of lipids containing unsaturated double bonds leads to hydroperoxides and hydroxides, which are important in physiological and pathological mechanisms. Liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS) is used to characterize and analyze these lipid oxidation products, particularly focusing on hydroxy and hydroperoxy regioisomers of various polyunsaturated fatty acids (Derogis, Chaves-Fillho, & Miyamoto, 2019).

Analytical Method Development

The development of LC-MS/MS methods for measuring fatty acids in biological samples is significant for pre-clinical and clinical research, especially in ω-3 PUFA intervention trials. These methods offer accurate and reproducible analysis, which is essential for validating biomarkers and complying with intervention trials (Volpato et al., 2017).

Oxidized Lipids in Human Diseases

The use of LC-MS in analyzing oxidized lipids derived from fatty acids is crucial for understanding their role in human diseases. This analysis helps in identifying potential biomarkers and mechanistic clues of pathogenesis related to lipid metabolism (Li et al., 2019).

Lipidomic Analysis in Genetically Engineered Seeds

LC-MS is utilized in the lipidomic analysis of Arabidopsis seeds genetically engineered to contain docosahexaenoic acid (DHA), providing insights into where DHA accumulates in the seeds. This research aids in understanding the metabolic engineering of omega-3 long-chain polyunsaturated fatty acids (ω3 LC-PUFA) in oilseeds (Zhou et al., 2014).

Quantification of Fatty Acids from Human Plasma

LC-MS/MS-based assays have been developed for the quantification of free and total omega 3 and 6 fatty acids from human plasma. These methods are crucial for understanding the role of these fatty acids in various physiological and pathological conditions (Serafim et al., 2019).

Polyunsaturated Fatty Acids in Diabetic Retinopathy

Studies on erythrocyte phospholipid and polyunsaturated fatty acid composition in diabetic retinopathy provide insights into the metabolic changes in phospholipids and LCPUFAs at various stages of this condition in humans (Koehrer et al., 2014).